Cas no 36635-66-2 ((1-Phenyl-1-tosyl)methyl Isocyanide)

(1-Phenyl-1-tosyl)methyl Isocyanide is a versatile isocyanide derivative widely employed in multicomponent reactions, particularly in Ugi and Passerini reactions, due to its stability and reactivity. The compound features both a phenyl and a tosyl group, enhancing its utility in constructing complex heterocycles and peptidomimetics. Its isocyanide functionality facilitates efficient carbon-nitrogen bond formation, making it valuable in medicinal chemistry and organic synthesis. The tosyl group provides additional reactivity control, enabling selective transformations. This reagent is preferred for its compatibility with diverse substrates and mild reaction conditions, ensuring high yields and functional group tolerance. Suitable for research and industrial applications, it is a reliable building block for synthetic methodologies.
(1-Phenyl-1-tosyl)methyl Isocyanide structure
36635-66-2 structure
Product Name:(1-Phenyl-1-tosyl)methyl Isocyanide
CAS No:36635-66-2
MF:C15H13NO2S
MW:271.334222555161
MDL:MFCD04114776
CID:303629
PubChem ID:354333607
Update Time:2025-06-10

(1-Phenyl-1-tosyl)methyl Isocyanide Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[(isocyanophenylmethyl)sulfonyl]-4-methyl-
    • alpha-(p-Toluenesulfonyl)benzyl Isocyanide
    • (1-PHENYL-1-TOSYL)METHYL ISOCYANIDE
    • 1-[(isocyanophenylmethyl)sulfonyl]-4-methylBenzene
    • 1-[isocyano(phenyl)methyl]sulfonyl-4-methylbenzene
    • Alpha-Tosylbenzyl isocyanide
    • &alpha
    • a-Tosylbenzyl isocyanide
    • FD6034
    • Isocyano(phenyl)methyl 4-methylphenyl sulphone
    • OR1744
    • phenyl-TosMIC
    • toluene-4-sulfonylbenzyl isocyanide
    • TOSYL-(PHENYL)METHYLISOCYANIDE
    • α-Tosylbenzyl Isocyanide
    • [1-Phenyl-1-tosyl]methyl isocyanide
    • ALPHA-TOSYLBENZYLISOCYANIDE
    • AS-31089
    • FT-0604154
    • 1-isocyano(phenyl)methanesulfonyl-4-methylbenzene
    • 36635-66-2
    • KIJCBVOPJSHLBI-UHFFFAOYSA-N
    • 1-((ISOCYANO(PHENYL)METHYL)SULFONYL)-4-METHYLBENZENE
    • AMY21485
    • A823319
    • 5-(isocyanomethylsulfonyl)-2-methyl-5-phenyl-cyclohexa-1,3-diene;a-Tosylbenzyl isocyanide
    • 1-{[isocyano(phenyl)methyl]sulfonyl}-4-methylbenzene
    • a-tosylbenzylisocyanide
    • T3157
    • ISOCYANO(PHENYL)METHYL 4-METHYLPHENYL SULFONE
    • 1-(Isocyano(phenyl)methylsulfonyl)-4-methylbenzene
    • SCHEMBL408195
    • MFCD04114776
    • AKOS015919849
    • AB18960
    • BENZENE, 1-[(ISOCYANOPHENYLMETHYL)SULFONYL]-4-METHYL-
    • (1-Phenyl-1-tosyl)methylisocyanide
    • 4-{[Isocyano(phenyl)methyl]sulphonyl}toluene, alpha-Tosylbenzyl isocyanide
    • alpha-(p-toluenesulfonyl)benzylisocyanide
    • α-(p-Toluenesulfonyl)benzyl Isocyanide
    • SY025868
    • A-(p-Toluenesulfonyl)benzyl Isocyanide
    • (1-Phenyl-1-tosyl)methyl Isocyanide
    • MDL： MFCD04114776
    • Inchi： 1S/C15H13NO2S/c1-12-8-10-14(11-9-12)19(17,18)15(16-2)13-6-4-3-5-7-13/h3-11,15H,1H3
    • InChI Key： KIJCBVOPJSHLBI-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(C)=CC=1)(C(C1C=CC=CC=1)[N+]#[C-])(=O)=O

Computed Properties

  • Exact Mass: 271.06700
  • Monoisotopic Mass: 271.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 42.52000
  • LogP: 3.69830

(1-Phenyl-1-tosyl)methyl Isocyanide Security Information

(1-Phenyl-1-tosyl)methyl Isocyanide Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(1-Phenyl-1-tosyl)methyl Isocyanide Pricemore >>

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(1-Phenyl-1-tosyl)methyl Isocyanide Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:36635-66-2)(1-Phenyl-1-tosyl)methyl Isocyanide
Order Number:A823319
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:17
Price ($):311.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:36635-66-2)(1-Phenyl-1-tosyl)methyl Isocyanide
A823319
Purity:99%
Quantity:5g
Price ($):311.0
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